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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589631

A comprehensive search for detailed spectroscopic data (NMR, IR, UV-Vis) of the indole
alkaloid N-Methoxyanhydrovobasinediol has yielded limited publicly available information,
precluding the creation of an in-depth technical guide as requested. While the compound is
identified as a natural product isolated from Gelsemium elegans[1][2], specific experimental
spectroscopic values and detailed acquisition protocols are not present in the available search
results.

N-Methoxyanhydrovobasinediol is chemically defined with the formula C21H26N202 and a
molecular weight of 338.4 g/mol . Despite the mention of a predicted *H NMR spectrum, the
actual chemical shifts, coupling constants, and other quantitative data points are not provided.
Similarly, experimental data for 3C NMR, Infrared (IR), and Ultraviolet-Visible (UV-Vis)
spectroscopy, which are crucial for the complete structural elucidation and characterization of
the molecule, were not found in the conducted searches.

Without access to a primary scientific publication detailing the isolation and full spectroscopic
characterization of N-Methoxyanhydrovobasinediol, the core requirements of presenting
quantitative data in structured tables and providing detailed experimental methodologies
cannot be fulfilled.

Hypothetical Experimental Workflow
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In the absence of specific experimental details for N-Methoxyanhydrovobasinediol, a
generalized workflow for the spectroscopic analysis of a natural product isolate is presented
below. This diagram illustrates the logical sequence of steps typically followed by researchers
in the field of natural product chemistry.
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Caption: A generalized workflow for the isolation and spectroscopic characterization of a
natural product.

This diagram outlines a standard procedure, commencing with the extraction and purification of
the compound from its natural source. The pure isolate then undergoes a battery of
spectroscopic analyses to determine its chemical structure. The resulting data is processed
and interpreted to elucidate the final structure, which is then typically reported in a scientific
publication.

It is recommended that researchers and professionals seeking this specific data consult
specialized chemical databases or the primary literature that first reported the isolation of N-
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Methoxyanhydrovobasinediol, as this information is not readily available through general
web searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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